Cas no 2597334-59-1 (Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate)

• Product Name: Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate
• CAS No: 2597334-59-1
• MF: C₁₁H₁₉FN₂O₂
• MW: 230.279166460037
• MDL: MFCD34184431
• CID: 5109479
• Update Time: 2026-03-03

Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT26129
• TERT-BUTYL REL-(3AS,6S,6AR)-6-FLUORO-2,3,3A,5,6,6A-HEXAHYDRO-1H-PYRROLO[3,2-B]PYRROLE-4-CARBOXYLATE
• Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate

• MDL： MFCD34184431
• Inchi： 1S/C11H19FN2O2/c1-11(2,3)16-10(15)14-6-7(12)9-8(14)4-5-13-9/h7-9,13H,4-6H2,1-3H3/t7-,8-,9-/m0/s1
• InChI Key： QGQZHSTZIMFBLU-CIUDSAMLSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)[C@H]2CCN[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate

Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate (CAS No. 2597334-59-1)

Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate (CAS No. 2597334-59-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrroles and is characterized by its unique structural features, including a tert-butyl ester group and a fluorine atom at the 6-position of the pyrrole ring. These structural elements contribute to its potential biological activity and pharmacological properties.

The tert-butyl ester group in this compound serves as a protecting group for the carboxylic acid moiety, which can be selectively cleaved under specific conditions to generate the free carboxylic acid. This property makes it a valuable intermediate in the synthesis of various biologically active molecules. The fluorine atom at the 6-position of the pyrrole ring is particularly noteworthy as it can influence the compound's physicochemical properties and biological activity. Fluorine substitution often enhances the lipophilicity and metabolic stability of organic molecules, making them more suitable for drug development.

Recent studies have highlighted the potential of Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells exposed to toxic stimuli.

In addition to its neuroprotective properties, Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3,2-B]pyrrole-4-carboxylate has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by interfering with key oncogenic pathways. Specifically, it has been found to inhibit the proliferation and migration of various cancer cell lines while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.

The CAS No. 2597334-59-1 designation provides a unique identifier for this compound in chemical databases and literature. This standardized nomenclature facilitates easy reference and retrieval of relevant information for researchers and scientists working with this molecule. The availability of comprehensive data on its synthesis routes, spectroscopic properties, and biological activities enhances its utility in both academic and industrial settings.

From a synthetic perspective, the preparation of Tert-butyl rel-(3AS,6S,6AR)-6-fluoro-2,3,3A,5,6,6A-hexahydro-1H-pyrrolo[3，2-B]pyrrole-4-carboxylate involves several well-defined steps. The synthesis typically begins with the formation of a pyrrolopyrrole core through cyclization reactions followed by functional group manipulations to introduce the tert-butyl ester and fluorine substituents. Advanced synthetic techniques such as transition metal-catalyzed reactions and chiral resolution methods are often employed to achieve high yields and enantiomeric purity.

The structural complexity of Tert-butyl rel-(3AS，6S，6AR)-6-fluoro-2，3，3A，5，6，6A-hexahydro-1H-pyrrolo[3，2-B]pyrrole-4-carboxylate also presents challenges in its characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used techniques to confirm its structure and purity. These analytical methods provide detailed insights into the molecular architecture and help ensure that the synthesized compound meets the required specifications for further biological evaluation.

In conclusion, Tert-butyl rel-(3AS，6S，6AR)-6-fluoro-2，3，3A，5，6，6A-hexahydro-1H-pyrrolo[3，2-B]pyrrole-4-carboxylate (CAS No. 2597334-59-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic domains.